Cas no 1392745-66-2 ((1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate)

• Product Name: (1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate
• CAS No: 1392745-66-2
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• MDL: MFCD23106256
• CID: 2094434
• PubChem ID: 72208131
• Update Time: 2025-10-27

(1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate
• (1R,3S,4S)-4-(Boc-amino)-3-hydroxy-cyclohexanecarboxylic acid ethyl ester
• (1R,3S,4S)-ethyl 4-(tert-butoxycarbonylamino)-3-hydroxycyclohexanecarboxylate
• 1392745-66-2
• PB38304
• ethyl (1R,3S,4S)-4-[(tert-butoxycarbonyl)amino]-3-hydroxycyclohexane-1-carboxylate
• AKOS025291083
• DTXSID001111555
• Ethyl (1R,3S,4S)-4-(Boc-amino)-3-hydroxycyclohexane-1-carboxylate
• (1R,3S,4S)-Ethyl4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate
• CS-0049576
• AS-34210
• MFCD23106256
• ethyl (1R,3S,4S)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, ethyl ester, (1R,3S,4S)-

• MDL： MFCD23106256
• Inchi： 1S/C14H25NO5/c1-5-19-12(17)9-6-7-10(11(16)8-9)15-13(18)20-14(2,3)4/h9-11,16H,5-8H2,1-4H3,(H,15,18)/t9-,10+,11+/m1/s1
• InChI Key： JOOLXBLTNBWCNP-VWYCJHECSA-N
• SMILES： O[C@H]1C[C@H](C(=O)OCC)CC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on (1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate

Comprehensive Overview of (1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate (CAS No. 1392745-66-2)

(1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate (CAS No. 1392745-66-2) is a highly specialized chiral compound widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry. The compound features a cyclohexane backbone with strategically positioned hydroxyl and tert-butoxycarbonyl (Boc) groups, which are critical for protecting amines during multi-step synthetic processes.

Recent trends in organic synthesis highlight the growing demand for enantiomerically pure intermediates like (1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate. Researchers are increasingly focusing on green chemistry and sustainable synthesis methods, where this compound’s efficiency in asymmetric catalysis and stereoselective reactions plays a pivotal role. Its application in peptide mimetics and small-molecule therapeutics aligns with the industry’s shift toward targeted therapies and personalized medicine.

The compound’s CAS No. 1392745-66-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization. Questions such as "How to synthesize (1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate?" or "What are the applications of Boc-protected cyclohexane derivatives?" dominate scientific forums, underscoring its importance. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing its purity and stereochemical integrity.

From a commercial perspective, (1R,3S,4S)-Ethyl 4-((tert-butoxycarbonyl)amino)-3-hydroxycyclohexanecarboxylate is supplied by leading fine chemical manufacturers under stringent quality controls. Its stability under inert conditions and compatibility with common coupling reagents (e.g., DCC, EDC) make it a preferred choice for solid-phase peptide synthesis (SPPS). Additionally, its role in prodrug design and bioconjugation strategies has gained traction, particularly in oncology and neurology research.

In summary, CAS No. 1392745-66-2 represents a versatile building block for modern synthetic chemistry. Its integration into AI-driven drug design pipelines and machine learning-enabled reaction optimization further amplifies its significance. As the pharmaceutical industry continues to prioritize chiral purity and scalable synthesis, this compound remains a cornerstone for innovation.